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Compound of Interest

3,5-Difluorobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1304692

Essential Safety and Handling Guide for 3,5-
Difluorobenzenesulfonyl Chloride

This guide provides critical safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
3,5-Difluorobenzenesulfonyl chloride. The following procedures are designed to ensure the
safe handling of this chemical and to minimize risks of exposure.

Essential Safety Information

Chemical Identity and Hazards:

3,5-Difluorobenzenesulfonyl chloride (CAS No: 210532-25-5) is a corrosive solid that can
cause severe skin burns and serious eye damage.[1][2][3][4] It is also sensitive to moisture and
may release toxic gases upon decomposition in contact with water.[1][5]

Quantitative Data Summary:
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Property Value References
Molecular Formula CeHsCIF202S [2][4]
Molecular Weight 212.60 g/mol [2][4]

Orange to tan crystalline
Appearance ] [6]
powder/solid

Melting Point 57-59 °C [1][6]

Skin Corrosion/Irritation,
GHS Hazard Class [2][4]
Category 1B/1C

H314: Causes severe skin
Hazard Statements [2]
burns and eye damage

Signal Word Danger [2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent contact and inhalation. The following
equipment must be worn at all times when handling 3,5-Difluorobenzenesulfonyl chloride:
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety goggles and a full-face
shield.[2][7]

Protects against splashes and
fumes that can cause severe

eye damage.[5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) and a
lab coat.[7][8] A chemical-
resistant apron or coveralls
should be worn for larger
guantities.[7]

Prevents severe skin burns

from direct contact.[2]

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges
(e.g., type P3) or a self-
contained breathing apparatus
(SCBA) should be used,
especially when dust or

aerosols may be generated.[5]

[9]

Protects the respiratory system

from irritating fumes and dust.

[1]

Footwear

Closed-toe, chemical-resistant
shoes.[8][9]

Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure

Preparation and Handling:

o Work Area Preparation: All work with 3,5-Difluorobenzenesulfonyl chloride must be

conducted in a well-ventilated chemical fume hood.[1] Ensure that an emergency eyewash

station and safety shower are readily accessible.

» Donning PPE: Before handling, put on all required personal protective equipment as detailed

in the table above.

e Handling the Chemical:

o Handle the solid in a manner that avoids dust formation.[2]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


http://angenechemical.com/sds/210532-25-5.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.tcichemicals.com/BE/en/sds/D2941_EU_6N.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
http://angenechemical.com/sds/210532-25-5.pdf
https://www.tcichemicals.com/BE/en/sds/D2941_EU_6N.pdf
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.smolecule.com/products/s717855
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/product/b1304692?utm_src=pdf-body
https://www.smolecule.com/products/s717855
http://angenechemical.com/sds/210532-25-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Use only compatible tools and equipment (e.g., glass, stainless steel).
o Weigh the required amount in the fume hood.

o Keep the container tightly closed when not in use to prevent exposure to moisture.[5]

e During the Reaction:

o If the chemical is to be used in a reaction, add it slowly to the reaction mixture.

o Be aware that it can react with water and bases.[5]

o Maintain the reaction under an inert atmosphere if required by the protocol.[2]
e Post-Handling:

o Thoroughly clean the work area after use.

o Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[2]
Emergency Procedures:

 In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water for at least 15 minutes.[3] Seek immediate medical attention.[2]

 In case of eye contact: Immediately rinse the eyes cautiously with water for several minutes.
[2] Remove contact lenses if present and easy to do so. Continue rinsing and seek
immediate medical attention.[2][3]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][3]

« |If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person.[2] Seek immediate medical attention.

Disposal Plan

All waste containing 3,5-Difluorobenzenesulfonyl chloride must be treated as hazardous
waste.
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Waste Collection:

o Collect any unused chemical and reaction residues in a designated, labeled, and sealed
hazardous waste container.

o Do not mix with other waste streams unless compatible.

Contaminated Materials:

o Dispose of any contaminated PPE (e.g., gloves, disposable lab coats) and cleaning
materials in a designated hazardous waste container.[2]

Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent (e.g., toluene, THF) in the
fume hood. The rinsate must be collected as hazardous waste.

o The rinsed container should be disposed of as unused product.[2]

Licensed Disposal:

o All waste must be disposed of through a licensed professional waste disposal service.[2]
[5] Do not pour down the drain.[10]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 3,5-
Difluorobenzenesulfonyl chloride.
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Caption: Workflow for the safe handling of 3,5-Difluorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1304692?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s717855
http://angenechemical.com/sds/210532-25-5.pdf
https://www.chemicalbook.com/msds/3-5-difluorobenzenesulfonyl-chloride.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzenesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorobenzenesulfonyl-chloride
https://www.tcichemicals.com/BE/en/sds/D2941_EU_6N.pdf
https://www.echemi.com/products/pd180521117616-3-5-difluorobenzenesulfonyl-chloride.html
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b1304692#personal-protective-equipment-for-handling-3-5-difluorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1304692#personal-protective-equipment-for-handling-3-5-difluorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1304692#personal-protective-equipment-for-handling-3-5-difluorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1304692#personal-protective-equipment-for-handling-3-5-difluorobenzenesulfonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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